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Compound of Interest

Compound Name: 1,1-Diethoxycyclopentane

Cat. No.: B104243 Get Quote

This document provides immediate, essential safety and logistical information for handling 1,1-
Diethoxycyclopentane in a laboratory setting. The following guidance is based on available

data for this compound and safety protocols for structurally similar chemicals. Researchers,

scientists, and drug development professionals should always consult a specific Safety Data

Sheet (SDS) for 1,1-Diethoxycyclopentane from their supplier before use.

Physicochemical and Hazard Data
A summary of key quantitative data for 1,1-Diethoxycyclopentane is provided below for easy

reference.

Property Value

Molecular Formula C₉H₁₈O₂[1]

Molecular Weight 158.24 g/mol [1][2]

Appearance Colorless liquid

Odor Distinctive odor[1]

Boiling Point 162-165 °C

Density 0.9089 g/cm³ at 20 °C[2]

Solubility
Less soluble in water, more soluble in organic

solvents.[1]
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Note: Some physical properties like boiling point may vary slightly between sources.

Personal Protective Equipment (PPE)
Due to the absence of a specific Safety Data Sheet for 1,1-Diethoxycyclopentane, the

following PPE recommendations are based on the handling of similar flammable organic

compounds.

PPE Category Recommended Equipment Specifications

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield may be

required for splash hazards.

Must meet EN 166 or ANSI

Z87.1 standards.

Hand Protection Chemical-resistant gloves.

Nitrile or neoprene gloves are

generally suitable for incidental

contact. For prolonged contact,

consult the glove

manufacturer's resistance

data.

Skin and Body Protection Laboratory coat.

A flame-retardant lab coat

should be worn. Ensure it is

buttoned and fits properly.

Respiratory Protection

Not typically required when

handled in a well-ventilated

area or fume hood.

If vapors or mists are

generated and ventilation is

inadequate, a NIOSH-

approved respirator with an

organic vapor cartridge is

recommended.

Operational and Disposal Plans
Handling and Storage:

Ventilation: Handle 1,1-Diethoxycyclopentane in a well-ventilated area, preferably within a

chemical fume hood.
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Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[3]

This compound is expected to be flammable.

Static Discharge: Take precautionary measures against static discharge.[3]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3]

Spill Management:

Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated.

Containment: Absorb the spill with an inert, non-combustible absorbent material (e.g., sand,

vermiculite).

Collection: Collect the absorbed material into a suitable, labeled container for disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent.

Disposal:

All waste, including contaminated absorbent materials and empty containers, must be

disposed of as hazardous waste in accordance with local, state, and federal regulations. Do

not dispose of it down the drain.

Experimental Protocols
General Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Confirm that a

safety shower and eyewash station are readily accessible.

Dispensing: When transferring or dispensing the chemical, do so in a chemical fume hood to

minimize inhalation exposure.

Heating: If heating is required, use a water bath, heating mantle, or another controlled

heating source. Avoid open flames.
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Post-Handling: After handling, wash hands thoroughly. Clean all contaminated surfaces.

Visualized Workflows
The following diagrams illustrate the key procedural workflows for handling 1,1-
Diethoxycyclopentane safely.
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Caption: This diagram outlines the standard workflow for safely handling 1,1-
Diethoxycyclopentane in a laboratory setting.
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Caption: This flowchart details the immediate steps to take in the event of a 1,1-
Diethoxycyclopentane spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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